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Compound of Interest

Compound Name: Probucol-d6

Cat. No.: B15144153 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

Probucol-d6, a deuterated analog of Probucol, requires careful handling and disposal due to

its chemical properties. This guide provides essential, step-by-step procedures for the safe

disposal of Probucol-d6, ensuring the protection of laboratory personnel and the environment.

Hazard Profile and Initial Precautions
Probucol, the non-deuterated parent compound of Probucol-d6, is classified as a hazardous

substance that can cause skin irritation, serious eye irritation, and respiratory irritation.

Although a specific Safety Data Sheet (SDS) for Probucol-d6 is not readily available, it is

prudent to handle it with the same precautions as Probucol. Therefore, appropriate personal

protective equipment (PPE), including lab coats, safety glasses, and suitable gloves, must be

worn at all times when handling the compound.[1][2] All handling of Probucol-d6, especially

when generating dust or aerosols, should be conducted in a fume hood.[1]

Step-by-Step Disposal Procedures for Probucol-d6
The disposal of Probucol-d6 waste must adhere to federal, state, and local regulations, as well

as institutional policies.[3] The following procedures provide a general framework for its safe

disposal:

Waste Identification and Segregation:
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All waste materials contaminated with Probucol-d6, including unused product, solutions,

and contaminated labware (e.g., pipette tips, vials, gloves), must be treated as hazardous

waste.[4][5]

Segregate Probucol-d6 waste from other waste streams to prevent incompatible chemical

reactions.[1] At a minimum, keep it separate from acids, bases, oxidizers, and other

reactive compounds.

Waste Collection and Container Management:

Collect Probucol-d6 waste in a designated, compatible container. Plastic containers are

often preferred for solid waste.[3] The container must have a tightly fitting cap and be kept

closed except when adding waste.[1][3]

The container must be clearly labeled as "Hazardous Waste" and include the full chemical

name ("Probucol-d6") and any other required information as per your institution's

guidelines.[4]

Storage in a Satellite Accumulation Area (SAA):

Store the waste container in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.[3][6]

The SAA must be under the control of the laboratory personnel.

Request for Waste Pickup:

Once the container is full or when the accumulation time limit is approaching, contact your

institution's Environmental Health and Safety (EH&S) or equivalent department to arrange

for a waste pickup.[3] Do not transport hazardous waste yourself.[4]

Quantitative Data for Hazardous Waste
Accumulation
Laboratories are subject to strict limits on the amount of hazardous waste they can accumulate.

The following table summarizes these key quantitative limits.
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Parameter Limit Regulatory Body/Guideline

Maximum Hazardous Waste

Accumulation
55 gallons

EPA (RCRA), various state and

institutional guidelines[3][4][6]

[7]

Maximum Acutely Hazardous

Waste (P-list) Accumulation
1 quart (liquid) or 1 kg (solid)

EPA (RCRA), various state and

institutional guidelines[3][4]

Maximum Storage Time in

SAA

Up to 12 months (provided

accumulation limits are not

exceeded)

University of Pennsylvania

EHRS[3]

Experimental Protocols Cited
This guidance is based on established best practices for laboratory chemical waste

management and does not cite specific experimental protocols for Probucol-d6 disposal. The

procedures outlined are derived from general laboratory safety manuals and regulatory

guidelines.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Probucol-d6 waste in a laboratory setting.
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Probucol-d6 Disposal Workflow Diagram

Decontamination of Empty Containers
For containers that held Probucol-d6, if it is not classified as an acutely hazardous waste (P-

listed), the empty container can be disposed of as regular trash after all contents have been

removed, leaving as little residue as possible. The chemical label should be defaced before

disposal.[4] If Probucol-d6 were to be considered an acute hazardous waste, the container
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must be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous waste.[1][4]

By adhering to these procedures, research professionals can ensure the safe and compliant

disposal of Probucol-d6, fostering a secure laboratory environment. Always consult your

institution's specific chemical hygiene plan and waste disposal guidelines for detailed

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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